Cas no 1339480-86-2 (Cyclopropanamine, N-(4-methoxy-2,2-dimethylbutyl)-)

• Product Name: Cyclopropanamine, N-(4-methoxy-2,2-dimethylbutyl)-
• CAS No: 1339480-86-2
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6491562
• Update Time: 2025-05-21

Cyclopropanamine, N-(4-methoxy-2,2-dimethylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine, N-(4-methoxy-2,2-dimethylbutyl)-
• n-(4-Methoxy-2,2-dimethylbutyl)cyclopropanamine

• Inchi： 1S/C10H21NO/c1-10(2,6-7-12-3)8-11-9-4-5-9/h9,11H,4-8H2,1-3H3
• InChI Key： LSGZKYICZCTTTK-UHFFFAOYSA-N
• SMILES： C1(NCC(C)(C)CCOC)CC1

Experimental Properties

• Density: 0.89±0.1 g/cm3(Predicted)
• Boiling Point: 228.5±23.0 °C(Predicted)
• pka: 9.30±0.20(Predicted)

Additional information on Cyclopropanamine, N-(4-methoxy-2,2-dimethylbutyl)-

Introduction to Cyclopropanamine, N-(4-methoxy-2,2-dimethylbutyl) and Its Applications in Modern Chemical Research

Cyclopropanamine, N-(4-methoxy-2,2-dimethylbutyl), with the CAS number 1339480-86-2, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique structural features, has garnered attention for its potential applications in various scientific domains. The compound's structure, featuring a cyclopropane ring and a substituted amine group, makes it a versatile intermediate in synthetic chemistry and a candidate for further exploration in drug development.

The cyclopropane ring is a key structural motif in many biologically active molecules due to its strained three-membered ring system, which can influence the reactivity and binding properties of the molecule. In the case of Cyclopropanamine, N-(4-methoxy-2,2-dimethylbutyl), the presence of the amine group and the specific substitution pattern on the cyclopropane ring contribute to its unique chemical properties. These properties make it an attractive candidate for use in the synthesis of more complex molecules, including potential pharmaceuticals.

Recent research has highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The strained nature of the cyclopropane ring can lead to unique interactions with biological targets, making these compounds valuable tools for drug discovery. For instance, studies have shown that cyclopropane derivatives can exhibit potent activity against various enzymes and receptors. The compound Cyclopropanamine, N-(4-methoxy-2,2-dimethylbutyl) is being investigated for its potential as a building block in the synthesis of novel therapeutic agents.

The substitution pattern on the nitrogen atom in Cyclopropanamine, N-(4-methoxy-2,2-dimethylbutyl) also plays a crucial role in determining its chemical behavior. The 4-methoxy group and the 2,2-dimethylbutyl side chain contribute to the molecule's overall steric and electronic properties. These features can influence its solubility, reactivity, and interaction with biological targets. Understanding these properties is essential for optimizing the compound's utility in synthetic applications and for developing new drug candidates.

In synthetic chemistry, Cyclopropanamine, N-(4-methoxy-2,2-dimethylbutyl) serves as a valuable intermediate for constructing more complex molecules. The cyclopropane ring can be functionalized in various ways, allowing chemists to tailor the compound's properties for specific applications. For example, it can be used to synthesize derivatives with enhanced binding affinity or improved pharmacokinetic profiles. The amine group also provides a site for further modification, enabling the creation of diverse molecular architectures.

One of the most promising areas of research involving Cyclopropanamine, N-(4-methoxy-2,2-dimethylbutyl) is its potential application in drug development. The compound's unique structural features make it a suitable candidate for designing new therapeutic agents targeting various diseases. Recent studies have demonstrated that cyclopropane-containing molecules can exhibit significant biological activity. For instance, derivatives of this class have shown promise in inhibiting enzymes involved in inflammation and cancer progression.

The 4-methoxy group and the 2,2-dimethylbutyl side chain in Cyclopropanamine, N-(4-methoxy-2,2-dimethylbutyl) contribute to its potential as a drug candidate by influencing its interactions with biological targets. These structural elements can enhance the compound's binding affinity and selectivity, which are critical factors in drug design. By optimizing these features, researchers aim to develop novel therapeutics with improved efficacy and reduced side effects.

The synthesis of Cyclopropanamine, N-(4-methoxy-2,2-dimethylbutyl) presents several challenges due to its complex structure. However, advances in synthetic methodology have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing complex molecular frameworks efficiently.

In conclusion, Cyclopropanamine, N-(4-methoxy-2,2-dimethylbutyl) represents an exciting opportunity for researchers in chemical biology and pharmaceutical science. Its unique structural features make it a versatile intermediate with potential applications across multiple scientific disciplines. As research continues to uncover new ways to utilize this compound, it is likely that we will see further advancements in synthetic chemistry and drug development.